D-myo-Inositol-1,3,5-triphosphate (sodium salt)
Overview
Description
D-myo-Inositol-1,3,5-phosphate (Ins(1,3,5)P3) is a member of the inositol phosphate (InsP) family of second messengers that play a critical role in the transmission of cellular signals. The most studied InsP, Ins(1,4,5)P3 is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,3,5)P3 (tested as the meso compound) is 50-fold less potent than Ins(1,4,5)P3 at initiating Ca
Scientific Research Applications
Inhibition of Dystrophic Calcifications
Research indicates that dietary myo-inositol hexaphosphate (InsP6) can prevent dystrophic calcification in soft tissues. A study conducted on Wistar rats showed that the presence of myo-inositol hexaphosphate in plasma at normal concentrations inhibited the development of dystrophic calcifications in soft tissues, demonstrating its potential as an inhibitor of calcium salt crystallization (Grases et al., 2004).
Alveolar Apoptosis and Pulmonary Edema Reduction
D-myo-inositol-1,2,6-trisphosphate (IP3) is noted for its anti-inflammatory and antiedematous effects in the lung. It plays a crucial role in reducing alveolar apoptosis and pulmonary edema in neonatal lung injury, particularly by suppressing the enzyme acid sphingomyelinase (aSMase) (Preuss et al., 2012).
Postoperative Analgesia
Inositol-1,2,6-trisphosphate has been evaluated for its analgesic effects. A study involving patients undergoing cholecystectomy demonstrated that inositol-1,2,6-trisphosphate significantly reduced postoperative pain and opioid analgesic requirements during the first postoperative days, indicating its potent and long-lasting analgesic effect possibly due to its antiinflammatory properties (Tarnow et al., 1998).
Genetic Determinants of Plasma Inositol Status
Research has explored the potential genetic regulation of circulating myo-inositol status. Although the study did not identify genome-wide significant associations, it suggested the possibility of modulation of plasma myo-inositol in young adults by variation in the SLC5A11 gene (Weston et al., 2022).
Cognitive Ability in Down Syndrome
Studies have also linked myo-inositol levels in the hippocampus with cognitive ability, particularly in adults with Down syndrome. Increased brain concentration of myo-inositol was found to be significantly negatively correlated with overall cognitive ability in individuals with Down syndrome (Beacher et al., 2005).
properties
Product Name |
D-myo-Inositol-1,3,5-triphosphate (sodium salt) |
|---|---|
Molecular Formula |
C6H12O15P3 · 3Na |
Molecular Weight |
486 |
InChI |
InChI=1S/C6H15O15P3.3Na/c7-1-4(19-22(10,11)12)2(8)6(21-24(16,17)18)3(9)5(1)20-23(13,14)15;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;/q;3*+1/p-3/t1-,2-,3-,4?,5?,6?;;; |
InChI Key |
ANXBQFAILIJMCK-IKPCLEFSSA-K |
SMILES |
O[C@@H]1[C@H](OP([O-])(O)=O)[C@@H](O)[C@H](OP([O-])(O)=O)[C@@H](O)[C@@H]1OP([O-])(O)=O.[Na+].[Na+].[Na+] |
synonyms |
Ins(1,3,5)P3 (sodium salt); 1,3,5-IP3 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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